Cas no 333408-42-7 (2-Chloro-6,8-dimethylquinoline-3-methanol (CAS 333408-42-7))

2-Chloro-6,8-dimethylquinoline-3-methanol (CAS 333408-42-7) is a quinoline derivative with a chloromethyl-substituted structure, offering utility as a versatile intermediate in organic synthesis. Its distinct substitution pattern at the 2-, 6-, and 8-positions enhances reactivity, making it valuable for constructing complex heterocyclic frameworks. The presence of both chloro and hydroxymethyl functional groups allows for further derivatization, enabling applications in pharmaceutical and agrochemical research. This compound exhibits stability under standard handling conditions and is typically characterized by high purity, ensuring reproducibility in synthetic workflows. Its structural features make it particularly useful for developing biologically active compounds or functional materials requiring tailored quinoline scaffolds.

333408-42-7 structure

Product Name:2-Chloro-6,8-dimethylquinoline-3-methanol (CAS 333408-42-7)

CAS No:333408-42-7

MF:C₁₂H₁₂ClNO

MW:221.682782173157

CID:852290

PubChem ID:865107

Update Time:2025-06-09

2-Chloro-6,8-dimethylquinoline-3-methanol (CAS 333408-42-7) Chemical and Physical Properties

Names and Identifiers

- (2-chloro-6,8-dimethylquinolin-3-yl)methanol
- 2-Chloro-6,8-dimethylquinoline-3-methanol
- DB-260925
- MFCD02232329
- AKOS000731913
- SB71061
- Oprea1_695140
- DTXSID70357710
- 333408-42-7
- Oprea1_406606
- 2-Chloro-6,8-dimethylquinoline-3-methanol (CAS 333408-42-7)
- Inchi： 1S/C12H12ClNO/c1-7-3-8(2)11-9(4-7)5-10(6-15)12(13)14-11/h3-5,15H,6H2,1-2H3
- InChI Key： XXNOYBFTZFIWKN-UHFFFAOYSA-N
- SMILES： ClC1=C(CO)C=C2C=C(C)C=C(C)C2=N1

Computed Properties

Exact Mass: 221.06100
Monoisotopic Mass: 221.0607417g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 224
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 33.1Å²

Experimental Properties

PSA: 33.12000
LogP: 2.99730

2-Chloro-6,8-dimethylquinoline-3-methanol (CAS 333408-42-7) Pricemore >>

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